Cas no 2138206-11-6 (4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol)

4-Bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol is a halogenated pyrazole derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. Its bromo and difluoromethyl groups enhance its utility as a versatile intermediate in pharmaceutical and agrochemical research, enabling selective functionalization and further derivatization. The presence of the hydroxyl group at the 5-position provides additional reactivity for coupling or modification reactions. This compound’s stability and well-defined structure make it suitable for use in cross-coupling reactions, heterocyclic synthesis, and the development of biologically active molecules. Its precise substitution pattern ensures consistent performance in complex synthetic pathways.

4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol structure

2138206-11-6 structure

Product Name:4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol

CAS No:2138206-11-6

MF:C₅H₅BrF₂N₂O

MW:227.006807088852

CID:6296049

PubChem ID:165457239

Update Time:2025-10-29

4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

- 2138206-11-6
- 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol
- EN300-713531
- Inchi： 1S/C5H5BrF2N2O/c1-10-5(11)2(6)3(9-10)4(7)8/h4,9H,1H3
- InChI Key： HLDQQQQKXPCHIJ-UHFFFAOYSA-N
- SMILES： BrC1C(N(C)NC=1C(F)F)=O

Computed Properties

Exact Mass: 225.95533g/mol
Monoisotopic Mass: 225.95533g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 32.3Å²

4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-713531-1.0g	4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol	2138206-11-6		1g	$0.0	2023-06-06

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Additional information on 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol

Recent Advances in the Study of 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol (CAS: 2138206-11-6)

The compound 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol (CAS: 2138206-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their versatile pharmacological properties. The presence of bromine and difluoromethyl groups in 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol enhances its reactivity and potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of novel agrochemicals and pharmaceuticals, with promising results in preliminary assays.

One of the key advancements in the study of this compound is its role as an intermediate in the development of fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol exhibited potent antifungal activity against a range of plant pathogens. The study utilized molecular docking simulations to elucidate the binding mechanisms of these derivatives, providing valuable insights for further optimization.

In addition to its agrochemical applications, 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol has shown potential in the field of oncology. A recent preprint on bioRxiv reported that this compound could serve as a precursor for the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression. The study employed high-throughput screening to identify lead compounds, with 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol emerging as a promising candidate due to its favorable pharmacokinetic properties.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol. Researchers are actively working to improve the yield and purity of this compound, as well as to explore its reactivity under various conditions. Future studies are expected to focus on expanding its applications in drug discovery and elucidating its mechanism of action in greater detail.

In conclusion, 4-bromo-3-(difluoromethyl)-1-methyl-1H-pyrazol-5-ol represents a versatile and promising compound in the field of chemical biology. Its unique structural features and broad applicability make it a valuable target for further research. As new studies continue to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics and agrochemicals.